2-imino-5-[(2-propoxy-1-naphthyl)methylene]-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-2-amino-5-[(2-propoxynaphthalen-1-yl)methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C17H16N2O2S/c1-2-9-21-14-8-7-11-5-3-4-6-12(11)13(14)10-15-16(20)19-17(18)22-15/h3-8,10H,2,9H2,1H3,(H2,18,19,20)/b15-10-
• InChI Key: JQNJWCCOPGIBEW-GDNBJRDFSA-N
• Canonical SMILES: CCCOC1=C(C2=CC=CC=C2C=C1)C=C3C(=O)N=C(S3)N
• Isomeric SMILES: CCCOC1=C(C2=CC=CC=C2C=C1)/C=C\3/C(=O)N=C(S3)N
• Molecular Formula: C17H16N2O2S
• Molecular Weight: 312.4 g/mol

Description

Thiazolidinone derivatives, including those similar to "2-imino-5-[(2-propoxy-1-naphthyl)methylene]-1,3-thiazolidin-4-one," are notable for their diverse biological activities and applications in medicinal chemistry. Their structure consists of a thiazolidine ring, which is a crucial scaffold contributing to their biological significance.

Synthesis Analysis

The synthesis of thiazolidinone derivatives often involves one-pot, multi-component reactions, where amines, isothiocyanates, and other reactants combine under specific conditions. For example, the synthesis of 2-imino-4-(trifluoromethyl)thiazolidin-4-ol derivatives has been achieved through one-pot, three-component reactions, demonstrating the efficiency and versatility of such methods in creating structurally diverse scaffolds (Dalmal et al., 2014).

Molecular Structure Analysis

X-ray diffraction techniques are commonly used to determine the molecular structure of thiazolidinone derivatives. Studies have detailed the crystalline structure of such compounds, providing insights into their stereochemistry and molecular conformations (Pinto et al., 2018).

Chemical Reactions and Properties

Thiazolidinone derivatives participate in various chemical reactions, including cycloaddition, aldol reactions, and Knoevenagel condensations. These reactions are instrumental in further modifying the thiazolidinone core to enhance its biological activities or to incorporate additional functional groups for specific applications (Gunal & Dogan, 2016).

Physical Properties Analysis

The physical properties of thiazolidinone derivatives, such as solubility, melting point, and crystallinity, are crucial for their formulation and application in drug design. These properties can be significantly influenced by the nature of substituents attached to the thiazolidinone core.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and electronic characteristics of thiazolidinone derivatives, are determined by their molecular structure. Computational methods, such as DFT calculations, have been employed to study these properties, offering insights into the compound's behavior in biological systems and its interaction with biological targets (Megrouss et al., 2019).

Scientific Research Applications

Synthesis and Chemical Properties

Versatile Syntheses and Biological Activities : A study by Ş. H. Üngören et al. (2015) highlights the synthesis of 5-imino or 5-acylidene substituted 1,3-thiazolidin-4-one derivatives from α-dioxothiazole systems. These compounds exhibit significant antimicrobial and antioxidant activities, indicating their potential for developing new therapeutic agents (Ş. H. Üngören et al., 2015).

Reactivity and Derivative Formation : M. Mahmoud et al. (2011) demonstrated the synthesis of 5-Arylmethylene-2-imino-4-oxo-2-thiazolidine as the sole product from a specific reaction, leading to various derivatives with potential biological applications (M. Mahmoud et al., 2011).

Biological Applications

Antimicrobial and Antioxidant Activities : The work by Üngören et al. provides evidence of the antimicrobial and antioxidant potential of these compounds, with specific derivatives showing high activity levels. This opens avenues for their application in treating infections and oxidative stress-related conditions.

Novel Fluorescent pH Sensors : A study by Dawei Cui et al. (2004) reported the synthesis of 4-Piperidine-naphthalimide derivatives with a 2-imino-oxalidin (thiazolidin) side chain, exhibiting strong fluorescence quench and red shift in weakly acidic conditions. This suggests their utility as fluorescent pH sensors for biological and chemical analysis (Dawei Cui et al., 2004).

Material Science and Organic Synthesis

Cycloaddition-Elimination Reactions : G. L'abbé et al. (1991) explored the cycloaddition-elimination reactions of 4-methyl-5-(substituted)imino-1,2,3,4-thiatriazolines, yielding derivatives with potential applications in materials science and synthetic chemistry (G. L'abbé et al., 1991).

Synthesis of Diverse Scaffolds : The research by Tulshiram Dalmal et al. (2014) presents a method for synthesizing 2-imino-4-(trifluoromethyl)thiazolidin-4-ol derivatives, leading to various biologically interesting scaffolds. This highlights the compound's role in creating structurally diverse molecules with potential therapeutic uses (Tulshiram Dalmal et al., 2014).